Cas no 1997893-68-1 (Benzenesulfonamide, 3-(cyanomethyl)-N-ethyl-)

• Product Name: Benzenesulfonamide, 3-(cyanomethyl)-N-ethyl-
• CAS No: 1997893-68-1
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 5296078
• Update Time: 2025-11-01

Benzenesulfonamide, 3-(cyanomethyl)-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-(cyanomethyl)-N-ethyl-

• Inchi： 1S/C10H12N2O2S/c1-2-12-15(13,14)10-5-3-4-9(8-10)6-7-11/h3-5,8,12H,2,6H2,1H3
• InChI Key： GXXMZFTXEOOYPR-UHFFFAOYSA-N
• SMILES： C1(S(NCC)(=O)=O)=CC=CC(CC#N)=C1

Additional information on Benzenesulfonamide, 3-(cyanomethyl)-N-ethyl-

Benzenesulfonamide, 3-(cyanomethyl)-N-ethyl-

The compound with CAS No. 1997893-68-1, commonly referred to as Benzenesulfonamide, 3-(cyanomethyl)-N-ethyl-, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material synthesis, and as a versatile building block for advanced chemical systems.

Benzenesulfonamide serves as a foundational structure for this compound, with the sulfonamide group (-SO₂NH-) playing a crucial role in its reactivity and functionality. The presence of the cyanomethyl group (-CH₂CN) introduces additional electronic and steric effects, enhancing its versatility in chemical reactions. The N-ethyl substitution further modulates the compound's physical properties, making it suitable for a wide range of applications.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Benzenesulfonamide, 3-(cyanomethyl)-N-ethyl-. Researchers have employed catalytic cross-coupling reactions and microwave-assisted synthesis to achieve high yields and improved purity levels. These techniques not only enhance the scalability of the synthesis process but also align with the principles of green chemistry by minimizing waste and energy consumption.

The application of Benzenesulfonamide, 3-(cyanomethyl)-N-ethyl- extends across multiple domains. In pharmaceuticals, it has been explored as a potential lead compound for developing novel drugs targeting specific biological pathways. Its ability to act as a bioisostere or a scaffold for drug design makes it an invaluable tool in medicinal chemistry.

In materials science, this compound has found utility in the synthesis of advanced polymers and hybrid materials. The sulfonamide group contributes to hydrogen bonding capabilities, while the cyanomethyl group introduces rigidity and electronic functionality into polymer backbones. Such properties are advantageous for creating materials with tailored mechanical and electronic properties.

Recent studies have also investigated the use of Benzenesulfonamide, 3-(cyanomethyl)-N-ethyl- in electrochemical applications. Its ability to stabilize radical intermediates makes it a promising candidate for use in batteries and supercapacitors. Researchers have demonstrated its potential as an electrolyte additive that enhances ion transport and improves device performance.

The versatility of Benzenesulfonamide, 3-(cyanomethyl)-N-ethyl- is further evident in its role as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into chiral environments, chemists can achieve high enantioselectivity in complex molecule constructions, paving the way for the development of enantiopure pharmaceuticals.

Moreover, the compound's stability under various reaction conditions makes it an ideal candidate for use in harsh chemical environments. Its resistance to hydrolysis and oxidative degradation ensures its reliability in industrial processes requiring prolonged exposure to reactive conditions.

In conclusion, Benzenesulfonamide, 3-(cyanomethyl)-N-ethyl- stands out as a multifaceted molecule with diverse applications across chemistry and materials science. Ongoing research continues to uncover new potentials for this compound, solidifying its position as a key player in modern chemical innovation.